Cas no 9007-12-9 (Calcitonin)

Calcitonin is a polypeptide hormone composed of 32 amino acids, primarily secreted by the parafollicular cells (C-cells) of the thyroid gland. It plays a critical role in calcium homeostasis by inhibiting osteoclast-mediated bone resorption and promoting renal calcium excretion. Clinically, synthetic or recombinant calcitonin is used to treat conditions such as hypercalcemia, Paget’s disease of bone, and osteoporosis. Its rapid action and targeted effects on bone metabolism make it a valuable therapeutic agent. Calcitonin is available in injectable and nasal spray formulations, offering flexibility in administration. The peptide’s stability and specificity for calcium-regulating pathways underscore its utility in endocrinology and metabolic bone disorders.

Calcitonin structure

Product Name:Calcitonin

CAS No:9007-12-9

MF:C₁₄₅H₂₄₀N₄₄O₄₈S₂

MW:3431.85313034058

CID:48211

PubChem ID:16129616

Update Time:2025-05-20

Calcitonin Chemical and Physical Properties

Names and Identifiers

- Calcitonin
- Calcitonin, chicken
- Calcitonin, SalMon
- CALCITONIN T3
- FT3
- FT4
- UNII-DF35I47HCM
- Calcimar
- C06865
- Calcitonin (salmon I); thyrocalcitonin salmon; H-Cys-Ser-Asn-Leu-Ser-Thr-Cys-Val-Leu-Gly-Lys-Leu-Ser-Gln-Glu-Leu-His-Lys-Leu-Gln-Thr-Tyr-Pro-Arg-Thr-Asn-Thr-Gly-Ser-Gly-Thr-Pro-NH2 (Disulfide bond); Calcitonin salmon; Thyrocalcitonin
- Calcitonin salmon (JP17/USP/INN)
- A901936
- Calcitoninum [INN-Latin]
- Cibacalcin
- Calcitonine
- NS00120320
- Forcaltonin
- 135506-95-5
- Thyrocalcitonin
- Calcitrin
- Calcihexal
- DF35I47HCM
- Miacalcin (TN)
- 9007-12-9
- HSDB 3209
- Calcitonina
- Calcitoninum
- Calcitonin [USAN:USP:INN:BAN:JAN]
- EINECS 232-693-2
- Fortical (TN)
- Calcitonina [INN-Spanish]
- Calcitar
- Calcitonin (source)
- SCHEMBL269785
- Calcitonine [INN-French]
- Salmon calcitonin
- D00249
- Fortical
- Calcimar (TN)
- Thyrocalcitonin (source)
- Inchi： 1S/C145H240N44O48S2/c1-65(2)45-86(175-139(232)110(70(11)12)183-136(229)99-63-239-238-62-79(148)117(210)178-96(59-191)134(227)174-92(52-104(151)202)131(224)172-90(49-69(9)10)129(222)180-98(61-193)135(228)187-114(74(16)197)142(235)181-99)118(211)158-55-106(204)162-80(25-18-20-40-146)120(213)169-89(48-68(7)8)128(221)179-97(60-192)133(226)167-83(34-37-102(149)200)122(215)165-85(36-39-109(207)208)123(216)171-88(47-67(5)6)127(220)173-91(51-77-54-156-64-161-77)130(223)164-81(26-19-21-41-147)121(214)170-87(46-66(3)4)126(219)166-84(35-38-103(150)201)125(218)186-113(73(15)196)141(234)177-94(50-76-30-32-78(199)33-31-76)143(236)189-44-24-29-101(189)137(230)168-82(27-22-42-157-145(154)155)124(217)185-112(72(14)195)140(233)176-93(53-105(152)203)132(225)184-111(71(13)194)138(231)160-56-107(205)163-95(58-190)119(212)159-57-108(206)182-115(75(17)198)144(237)188-43-23-28-100(188)116(153)209/h30-33,54,64-75,79-101,110-115,190-199H,18-29,34-53,55-63,146-148H2,1-17H3,(H2,149,200)(H2,150,201)(H2,151,202)(H2,152,203)(H2,153,209)(H,156,161)(H,158,211)(H,159,212)(H,160,231)(H,162,204)(H,163,205)(H,164,223)(H,165,215)(H,166,219)(H,167,226)(H,168,230)(H,169,213)(H,170,214)(H,171,216)(H,172,224)(H,173,220)(H,174,227)(H,175,232)(H,176,233)(H,177,234)(H,178,210)(H,179,221)(H,180,222)(H,181,235)(H,182,206)(H,183,229)(H,184,225)(H,185,217)(H,186,218)(H,187,228)(H,207,208)(H4,154,155,157)
- InChI Key： BBBFJLBPOGFECG-UHFFFAOYSA-N
- SMILES： S1CC(C(NC(C(NC(C(NCC(NC(C(NC(C(NC(CO)C(NC(CCC(N)=O)C(NC(CCC(=O)O)C(NC(CC(C)C)C(NC(CC2=CN=CN2)C(NC(CCCCN)C(NC(CC(C)C)C(NC(CCC(N)=O)C(NC(C(C)O)C(NC(CC2C=CC(=CC=2)O)C(N2CCCC2C(NC(C(NC(C(NC(C(NC(C(NCC(NC(CO)C(NCC(NC(C(C)O)C(N2CCCC2C(N)=O)=O)=O)=O)=O)=O)C(C)O)=O)CC(N)=O)=O)C(C)O)=O)CCCNC(=N)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)CC(C)C)=O)CCCCN)=O)=O)CC(C)C)=O)C(C)C)=O)NC(C(C(C)O)NC(C(CO)NC(C(CC(C)C)NC(C(CC(N)=O)NC(C(CO)NC(C(CS1)N)=O)=O)=O)=O)=O)=O

Computed Properties

Exact Mass: 3430.7166627g/mol
Monoisotopic Mass: 3429.7133079g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 52
Hydrogen Bond Acceptor Count: 55
Heavy Atom Count: 239
Rotatable Bond Count: 99
Complexity: 7970
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 34
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -16.6
Topological Polar Surface Area: 1560Å²

Experimental Properties

Solubility: 0.05 M acetic acid: 1 mg/mL, clear, colorless

Calcitonin Security Information

WGK Germany：3
Safety Instruction： 22-24/25
FLUKA BRAND F CODES：3-10
RTECS：EV8000000

Calcitonin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
LKT Labs	C0146-0.5 mg	Calcitonin, chicken	9007-12-9	≥95%	0.5 mg	$222.50	2023-07-11
LKT Labs	C0146-1 mg	Calcitonin, chicken	9007-12-9	≥95%	1mg	$378.30	2023-07-11
LKT Labs	C0146-2.5 mg	Calcitonin, chicken	9007-12-9	≥95%	2.5 mg	$667.50	2023-07-11
LKT Labs	C0146-0.5mg	Calcitonin, chicken	9007-12-9	≥95%	0.5mg	$233.60	2024-05-21
LKT Labs	C0146-1mg	Calcitonin, chicken	9007-12-9	≥95%	1mg	$397.20	2024-05-21
LKT Labs	C0146-2.5mg	Calcitonin, chicken	9007-12-9	≥95%	2.5mg	$700.90	2024-05-21

Calcitonin Related Literature

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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

Related Categories

Additional information on Calcitonin

Calcitonin (CAS No. 9007-12-9): A Comprehensive Guide to Its Functions, Applications, and Research Advancements

Calcitonin (CAS No. 9007-12-9) is a peptide hormone primarily produced by the parafollicular cells (C cells) of the thyroid gland. It plays a crucial role in calcium homeostasis and bone metabolism. The hormone is composed of 32 amino acids and is widely studied for its therapeutic potential in treating bone-related disorders such as osteoporosis and Paget's disease. In recent years, calcitonin research has gained traction due to its potential applications in regenerative medicine and pain management.

The biological functions of calcitonin include inhibiting osteoclast activity, reducing calcium resorption from bones, and promoting calcium excretion by the kidneys. These actions make it a valuable target for treating conditions characterized by excessive bone resorption. The salmon calcitonin variant, in particular, has been extensively used in clinical settings due to its higher potency compared to human calcitonin.

Recent advancements in calcitonin therapy have focused on improving delivery methods, such as nasal sprays and oral formulations, to enhance patient compliance. Researchers are also exploring the role of calcitonin gene-related peptide (CGRP), a closely related peptide, in migraine treatment and cardiovascular health. This has sparked renewed interest in calcitonin-based drugs and their broader therapeutic applications.

In the pharmaceutical industry, calcitonin production involves recombinant DNA technology or chemical synthesis to ensure high purity and efficacy. Quality control measures are critical, as the peptide's stability and bioactivity can be affected by storage conditions and formulation excipients. The global market for calcitonin products is expected to grow steadily, driven by the increasing prevalence of osteoporosis and the aging population.

One of the most searched questions about calcitonin is its role in bone density improvement. Studies have shown that calcitonin can slow bone loss in postmenopausal women, making it a viable option for those who cannot tolerate other osteoporosis medications. Another trending topic is the potential use of calcitonin for osteoarthritis, as preliminary research suggests it may reduce cartilage degradation and inflammation.

From a diagnostic perspective, calcitonin levels are often measured to detect medullary thyroid carcinoma (MTC), a rare cancer of the C cells. Elevated calcitonin levels can serve as an early biomarker for this condition, highlighting the hormone's diagnostic value. Researchers are also investigating its role in other cancers, though findings remain preliminary.

In conclusion, calcitonin (CAS No. 9007-12-9) remains a vital hormone with diverse clinical applications. Its role in calcium regulation, bone health, and potential therapeutic uses continues to be explored in cutting-edge research. As scientists uncover new mechanisms and applications, the future of calcitonin-based treatments looks promising, offering hope for patients with metabolic bone diseases and beyond.